Cas no 2137725-86-9 (Sodium 3-cyclopropyl-3-methylbutane-1-sulfinate)

• Product Name: Sodium 3-cyclopropyl-3-methylbutane-1-sulfinate
• CAS No: 2137725-86-9
• MF: C₈H₁₅NaO₂S
• MW: 198.258272409439
• CID: 6592542
• PubChem ID: 165450162
• Update Time: 2025-05-20

Sodium 3-cyclopropyl-3-methylbutane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-724341
• sodium 3-cyclopropyl-3-methylbutane-1-sulfinate
• 2137725-86-9
• Sodium 3-cyclopropyl-3-methylbutane-1-sulfinate

• Inchi： 1S/C8H16O2S.Na/c1-8(2,7-3-4-7)5-6-11(9)10;/h7H,3-6H2,1-2H3,(H,9,10);/q;+1/p-1
• InChI Key： FBGDVPQYWQEWEP-UHFFFAOYSA-M
• SMILES： S(CCC(C)(C)C1CC1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 198.06904517g/mol
• Monoisotopic Mass: 198.06904517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 3-cyclopropyl-3-methylbutane-1-sulfinate

Sodium 3-cyclopropyl-3-methylbutane-1-sulfinate: A Comprehensive Overview

Sodium 3-cyclopropyl-3-methylbutane-1-sulfinate, with the CAS number 2137725-86-9, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the family of sulfonates, which are widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, characterized by a cyclopropyl group and a methyl substituent on the butane backbone, contributes to its distinctive reactivity and stability.

Recent studies have highlighted the importance of sulfonate esters like sodium 3-cyclopropyl-3-methylbutane-1-sulfinate in organic synthesis. These compounds are known for their ability to act as leaving groups in substitution reactions, making them valuable intermediates in the synthesis of complex molecules. The cyclopropyl ring, a three-membered carbon ring, introduces strain into the molecule, which can be harnessed to induce specific reactivity patterns. This property has been exploited in the development of novel drug candidates and advanced materials.

The synthesis of sodium 3-cyclopropyl-3-methylbutane-1-sulfinate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the sulfonation of a suitable alkene or alkyne precursor, followed by functionalization to introduce the desired substituents. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and improved purity of the final product.

In terms of applications, sodium 3-cyclopropyl-3-methylbutane-1-sulfinate has found utility in several key areas. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and antiviral properties. Its role as a building block in medicinal chemistry underscores its importance in drug discovery pipelines. Additionally, this compound has been explored for its potential in agrochemicals, where it may contribute to the development of more effective pesticides and herbicides.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of sodium 3-cyclopropyl-3-methylbutane-1-sulfinate. Quantum mechanical calculations have revealed that the sulfonate group acts as an electron-withdrawing substituent, significantly influencing the molecule's reactivity. This understanding has enabled researchers to design more efficient synthetic pathways and optimize reaction conditions for large-scale production.

The environmental impact of sodium 3-cyclopropyl-3-methylbutane-1-sulfinate is another area of active research. As concerns about sustainability grow, there is a pressing need to develop eco-friendly methods for synthesizing and using this compound. Recent studies have focused on reducing waste generation during its production and exploring biodegradable alternatives where possible.

In conclusion, sodium 3-cyclopropyl-3-methylbutane-1-sulfinate is a versatile compound with a wide range of applications across multiple industries. Its unique structure and reactivity make it an invaluable tool in organic synthesis, while ongoing research continues to uncover new opportunities for its use. As scientific understanding of this compound deepens, it is likely to play an even more prominent role in shaping future advancements in chemistry and related fields.